Cas no 2102409-08-3 (DI-TERT-BUTYL (6-CYANOPYRIDIN-3-YL)METHYLIMINODICARBONATE)

• Product Name: DI-TERT-BUTYL (6-CYANOPYRIDIN-3-YL)METHYLIMINODICARBONATE
• CAS No: 2102409-08-3
• MF: C₁₇H₂₃N₃O₄
• MW: 333.382224321365
• CID: 5744579
• PubChem ID: 138109448
• Update Time: 2025-05-26

DI-TERT-BUTYL (6-CYANOPYRIDIN-3-YL)METHYLIMINODICARBONATE Chemical and Physical Properties

Names and Identifiers

• AB22448
• DI-TERT-BUTYL(6-CYANOPYRIDIN-3-YL)METHYLIMINODICARBONATE
• DI-TERT-BUTYL (6-CYANOPYRIDIN-3-YL)METHYLIMINODICARBONATE
• 2102409-08-3
• Imidodicarbonic acid, 2-[(6-cyano-3-pyridinyl)methyl]-, 1,3-bis(1,1-dimethylethyl) ester

• Inchi： 1S/C17H23N3O4/c1-16(2,3)23-14(21)20(15(22)24-17(4,5)6)11-12-7-8-13(9-18)19-10-12/h7-8,10H,11H2,1-6H3
• InChI Key： MUHOQOXXXFPKEE-UHFFFAOYSA-N
• SMILES： O(C(N(C(=O)OC(C)(C)C)CC1C=NC(C#N)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 333.16885622g/mol
• Monoisotopic Mass: 333.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 92.5Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 456.7±55.0 °C(Predicted)
• pka: -0.87±0.10(Predicted)

Additional information on DI-TERT-BUTYL (6-CYANOPYRIDIN-3-YL)METHYLIMINODICARBONATE

Professional Introduction to Compound with CAS No. 2102409-08-3 and Product Name: DI-TERT-BUTYL (6-CYANOPYRIDIN-3-YL)METHYLIMINODICARBONATE

The compound with the CAS number 2102409-08-3 and the product name DI-TERT-BUTYL (6-CYANOPYRIDIN-3-YL)METHYLIMINODICARBONATE represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and molecular biology. The synthesis and characterization of this compound involve sophisticated chemical methodologies that highlight its versatility and utility in various scientific domains.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those derived from pyridine derivatives. The presence of a cyano group at the 6-position of the pyridine ring in DI-TERT-BUTYL (6-CYANOPYRIDIN-3-YL)METHYLIMINODICARBONATE enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules. This feature is particularly relevant in the context of developing novel therapeutic agents that target specific biological pathways.

The compound's structure also incorporates two tert-butyl groups, which serve as protecting groups to enhance stability during synthetic processes. These bulky groups not only prevent unwanted side reactions but also facilitate controlled modifications at other reactive sites within the molecule. Such structural design is crucial in ensuring high yields and purity during large-scale production, making it an attractive candidate for industrial applications.

Recent studies have demonstrated the compound's efficacy as a building block in the synthesis of kinase inhibitors, which are pivotal in treating various forms of cancer and inflammatory diseases. The pyridine core, combined with the cyano and iminodiacetone functionalities, provides multiple sites for selective functionalization, enabling researchers to tailor the molecule for specific biological targets. This adaptability underscores its importance in medicinal chemistry.

The iminodiacetone moiety in DI-TERT-BUTYL (6-CYANOPYRIDIN-3-YL)METHYLIMINODICARBONATE is particularly noteworthy for its role in chelation and coordination chemistry. This functionality allows the compound to interact with metal ions, making it useful in developing metal-based therapeutics. Such interactions are essential in designing drugs that exploit metalloenzymes or metal-dependent pathways, offering new avenues for therapeutic intervention.

Moreover, the compound's potential as a ligand in catalytic systems has been explored in various research endeavors. The combination of electron-withdrawing cyano groups and electron-donating iminodiacetone units creates a balanced electronic environment that enhances catalytic activity. This property is particularly valuable in asymmetric synthesis, where enantioselective transformations are crucial for producing chiral drugs with high efficacy and minimal side effects.

In conclusion, DI-TERT-BUTYL (6-CYANOPYRIDIN-3-YL)METHYLIMINODICARBONATE represents a multifaceted compound with significant implications for both academic research and industrial applications. Its unique structural features make it a versatile tool for synthesizing complex molecules, particularly those relevant to pharmaceutical development. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its role as a cornerstone in modern chemical biology.